Cas no 209347-97-7 (5-Bromo-6-chloro-3-indolyl palmitate)

• Product Name: 5-Bromo-6-chloro-3-indolyl palmitate
• CAS No: 209347-97-7
• MF: C₂₄H₃₅BrClNO₂
• MW: 484.897205591202
• CID: 910817
• PubChem ID: 24801980
• Update Time: 2025-10-30

5-Bromo-6-chloro-3-indolyl palmitate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-3-indoxyl palmitate
• RARECHEM AH BS 0018
• 5-Bromo-6-chloro-1H-indol-3-yl palmitate
• (5-bromo-6-chloro-1H-indol-3-yl) hexadecanoate
• 5-BROMO-6-CHLORO-1H-INDOL-3-YL HEXADECANOATE
• B-7416
• 209347-97-7
• FD10403
• A879339
• AMY41489
• 5-Bromo-6-chloro-3-indolyl palmitate

• MDL： MFCD00798391
• Inchi： 1S/C24H35BrClNO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-24(28)29-23-18-27-22-17-21(26)20(25)16-19(22)23/h16-18,27H,2-15H2,1H3
• InChI Key： MGKOVBOTMHBOLI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(=CN2)OC(CCCCCCCCCCCCCCC)=O)Cl

Computed Properties

• Exact Mass: 483.15400
• Monoisotopic Mass: 483.15397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-6 g/L) (25 ºC),
• PSA: 42.09000
• LogP: 8.97050

Additional information on 5-Bromo-6-chloro-3-indolyl palmitate

Comprehensive Analysis of 5-Bromo-6-chloro-3-indolyl palmitate (CAS No. 209347-97-7): Applications and Research Insights

5-Bromo-6-chloro-3-indolyl palmitate (CAS No. 209347-97-7) is a specialized ester derivative of indole, widely recognized for its utility in biochemical and enzymatic assays. This compound belongs to the class of chromogenic substrates, which are pivotal in detecting enzymatic activity, particularly in histochemistry and molecular biology. The palmitate moiety enhances its lipid solubility, making it an excellent candidate for studies involving lipases and esterases. Researchers and industries are increasingly focusing on this compound due to its unique properties and versatility in diagnostic applications.

The growing interest in 5-Bromo-6-chloro-3-indolyl palmitate aligns with the surge in demand for enzyme substrates and biochemical reagents. With advancements in precision medicine and diagnostic technologies, this compound has garnered attention for its role in developing sensitive assays. For instance, it is frequently employed in ELISA (Enzyme-Linked Immunosorbent Assay) and Western blotting techniques, where its chromogenic properties enable visual detection of enzymatic reactions. This aligns with the current trend of high-throughput screening and automated diagnostics, which are dominating the biomedical research landscape.

One of the most searched questions related to CAS No. 209347-97-7 is: "What are the applications of 5-Bromo-6-chloro-3-indolyl palmitate in cancer research?" Recent studies have explored its potential in identifying tumor-associated enzymes, such as lipases and phosphatases, which are often overexpressed in cancerous tissues. The compound’s ability to produce a detectable color change upon enzymatic cleavage makes it invaluable for in vitro and ex vivo studies. Additionally, its stability under physiological conditions ensures reliable performance in complex biological matrices.

Another trending topic is the use of 5-Bromo-6-chloro-3-indolyl palmitate in neuroscience research. Scientists are investigating its role in studying neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, where enzyme dysregulation is a key pathological feature. The compound’s compatibility with tissue staining techniques allows for precise localization of enzymatic activity in brain sections, providing insights into disease mechanisms. This application is particularly relevant given the rising global prevalence of neurodegenerative disorders and the urgent need for innovative diagnostic tools.

From an industrial perspective, the synthesis and scalability of 5-Bromo-6-chloro-3-indolyl palmitate have been optimized to meet the demands of pharmaceutical and biotechnology sectors. Its high purity and batch-to-batch consistency are critical for regulatory compliance, especially in Good Manufacturing Practice (GMP) environments. Manufacturers are also exploring its potential in point-of-care testing devices, which are gaining traction due to their convenience and rapid results.

In summary, 5-Bromo-6-chloro-3-indolyl palmitate (CAS No. 209347-97-7) is a multifaceted compound with significant applications in biomedical research, diagnostics, and drug development. Its relevance to contemporary scientific challenges, such as cancer biomarker discovery and neurodegenerative disease research, underscores its importance in modern laboratories. As the scientific community continues to uncover its potential, this compound is poised to remain a cornerstone of enzymatic assay development.